Pentachlorobenzenethiol
Overview
Description
Synthesis Analysis
Pentachlorobenzenethiol's synthesis might be analogous to related compounds, where direct reactions between specific chlorinated compounds and thiols or sulfenyl chlorides are employed. For example, the synthesis of organometallic complexes such as pentabenzyltantalum involves direct reactions with chlorinated precursors and could provide insights into potential synthetic routes for pentachlorobenzenethiol by analogy (Groysman et al., 2003).
Molecular Structure Analysis
Molecular structure studies of compounds similar to pentachlorobenzenethiol, such as pentacarbonyl compounds and various organometallic complexes, reveal detailed geometric arrangements that could be reflective of pentachlorobenzenethiol's structure. X-ray crystallography provides insights into the arrangements of atoms within these molecules, indicating square-pyramidal geometries and other complex structures that might also be relevant to pentachlorobenzenethiol (Tzschach et al., 1983).
Chemical Reactions and Properties
The reactivity of chlorinated compounds, including those structurally related to pentachlorobenzenethiol, can be explored through studies on their chemical reactions. For instance, reactions of pentachlorobenzene with different reagents lead to a variety of decomposition products, shedding light on the potential reactivity of pentachlorobenzenethiol under similar conditions (Klusmeier et al., 1988).
Physical Properties Analysis
While specific studies on pentachlorobenzenethiol are scarce, the physical properties of related chlorinated compounds have been documented. For example, thermal decomposition studies provide valuable information on the stability and behavior of these compounds at various temperatures, which could be analogous to pentachlorobenzenethiol's physical properties (Klusmeier et al., 1988).
Chemical Properties Analysis
The chemical properties of pentachlorobenzenethiol could be inferred from studies on similar compounds, where interactions with other substances reveal reactivity patterns. For example, the substitution reactions involving pentachlorobenzenesulfenyl chloride suggest mechanisms that might also apply to pentachlorobenzenethiol, highlighting its potential reactivity and chemical behavior (Tanner, Wada, & Brownlee, 1973).
Scientific Research Applications
Pentachlorobenzenethiol is produced as an intermediate during the metabolism of the fungicide pentachloronitrobenzene by the protozoan Tetrahymena thermophila. This process involves a thiol methyltransferase enzyme, which may play a role in detoxication of reactive thiols (Drotar & Fall, 1986).
In humans, a sulfur derivative that yields Pentachlorobenzenethiol after hydrolysis has been identified as a major metabolite of hexachlorobenzene (HCB). This discovery suggests that the formation of this cysteine conjugate is a significant metabolic pathway for HCB in humans (To-Figueras et al., 1997).
Pentachlorobenzenethiol has been found in various environmental media such as the atmosphere, sediments, and biota, even in remote areas. Its presence in the environment has decreased significantly over time due to reduced emissions and usage (Bailey, van Wijk, & Thomas, 2009).
Pentachlorobenzenethiol is also a metabolite of hexachlorobenzene found in human feces, indicating its role in the body's metabolism and elimination processes (To-Figueras et al., 2000).
Studies have demonstrated that Pentachlorobenzenethiol induces electrical conductivity in lipid bilayer membranes, suggesting its potential use in studying membrane dynamics and the effects of environmental pollutants on biological systems (Smejtek, Jayaweera, & Hsu, 2005).
The temperature can influence the toxicity of Pentachlorobenzenethiol to certain aquatic organisms, which is important for understanding environmental risk assessments (Lydy, Belden, & Ternes, 1999).
Safety and Hazards
Future Directions
There is a paper accepted in the Journal of Nanoscience and Nanotechnology that discusses the effect of solution concentration on the formation of ordered domains in Pentachlorobenzenethiol self-assembled monolayers on Au(111) . This suggests that future research directions could involve studying the properties of Pentachlorobenzenethiol in different concentrations and environments.
Mechanism of Action
Target of Action
Pentachlorobenzenethiol is a chemical compound from the group of thiols and organochlorine compounds It’s known to be used in the rubber industry, where it’s added to both natural and synthetic rubber to facilitate processing .
Mode of Action
It’s known to be a metabolite of hexachlorobenzene and is found in the urine and excretions of animals receiving hexachlorobenzene
Biochemical Pathways
It’s known that Pentachlorobenzenethiol is a metabolite of hexachlorobenzene , suggesting it may be involved in the metabolic pathways of hexachlorobenzene
Pharmacokinetics
It’s known to be a metabolite of hexachlorobenzene and is found in the urine and excretions of animals receiving hexachlorobenzene . This suggests that it can be absorbed and metabolized in the body, and subsequently excreted.
Result of Action
It’s known to be a metabolite of hexachlorobenzene , suggesting it may share some of the effects of hexachlorobenzene.
Action Environment
Pentachlorobenzenethiol has a high potential for long-range transport via air as it is very slowly degraded in the atmosphere . This suggests that environmental factors such as air quality and temperature could influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
2,3,4,5,6-pentachlorobenzenethiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl5S/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLMLGZUZTFMXSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3044540 | |
Record name | Pentachlorobenzenethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3044540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [IUCLID] White to cream-colored solid with a disagreeable odor; [MSDSonline] | |
Record name | Pentachlorothiophenol | |
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Flash Point |
>300 °C closed cup | |
Record name | PENTACHLOROTHIOPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6124 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Grey solid | |
CAS RN |
133-49-3 | |
Record name | Pentachlorothiophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=133-49-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Pentachlorothiophenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000133493 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PENTACHLOROTHIOPHENOL | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5578 | |
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Record name | Benzenethiol, 2,3,4,5,6-pentachloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Pentachlorobenzenethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3044540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentachlorobenzenethiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.644 | |
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Record name | PENTACHLOROTHIOPHENOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/92A1Z48VJB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | PENTACHLOROTHIOPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6124 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
231.5 °C | |
Record name | PENTACHLOROTHIOPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6124 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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